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Abstract
This application note details a robust and validated High-Performance Liquid Chromatography

with Diode Array Detection (HPLC-DAD) method for the quantitative analysis of Ponceau 4R
lake in various food matrices. The described protocol provides a reliable framework for the

extraction and quantification of this synthetic red azo dye, ensuring food safety and compliance

with regulatory standards. The method demonstrates excellent linearity, sensitivity, and

recovery, making it suitable for routine quality control in the food industry and for research

purposes.

Introduction
Ponceau 4R (also known as Cochineal Red A, E124) is a synthetic coal tar azo dye used to

impart a red color to a wide variety of food products, including beverages, confectionery,

desserts, and sauces.[1] Due to potential health concerns, including allergic reactions and

hyperactivity in children, the use of Ponceau 4R in food is strictly regulated by national and

international food safety authorities, with maximum permissible limits established for different

food categories.[2] Accurate and reliable analytical methods are therefore essential for
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monitoring the levels of Ponceau 4R in foodstuffs to ensure consumer safety and regulatory

compliance.

High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD)

is a powerful technique for the separation and quantification of food colorants.[3] This method

offers high selectivity and sensitivity, allowing for the accurate measurement of Ponceau 4R

even in complex food matrices. This application note presents a detailed protocol for the

determination of Ponceau 4R lake, including sample preparation, chromatographic conditions,

and method validation.

Experimental
Instrumentation and Reagents

HPLC System: An Agilent 1260 Infinity LC System or equivalent, equipped with a quaternary

pump, autosampler, column thermostat, and diode array detector.

Chromatographic Column: Agilent Poroshell 120 EC-C18 (4.6 x 100 mm, 4 µm) or equivalent

C18 reversed-phase column.[3]

Reagents:

Ponceau 4R analytical standard (purity ≥ 85%)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Ammonium acetate (analytical grade)

Acetic acid (glacial, analytical grade)

Deionized water (18.2 MΩ·cm)

Standard Preparation
A stock standard solution of Ponceau 4R (1000 µg/mL) is prepared by accurately weighing the

standard and dissolving it in deionized water. Working standard solutions are then prepared by
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serial dilution of the stock solution with the mobile phase to construct a calibration curve (e.g.,

0.5, 1, 5, 10, 25, 50 µg/mL).

Sample Preparation
The extraction procedure for Ponceau 4R from food matrices is critical and may vary

depending on the nature of the sample.

Liquid Samples (e.g., Soft Drinks, Juices):

Degas carbonated beverages in an ultrasonic bath for 15 minutes.[4]

Filter the sample through a 0.45 µm syringe filter prior to injection. If necessary, dilute the

sample with deionized water to bring the concentration within the calibration range.

Solid and Semi-Solid Samples (e.g., Jellies, Candies, Fruit Roll-ups):

Accurately weigh a representative portion of the homogenized sample (e.g., 1-5 g).[4]

Add a suitable extraction solvent. A common approach is to dissolve the sample in warm

deionized water (e.g., 70°C). For more complex matrices, an ultrasound-assisted solvent

extraction can be employed.[5]

Vortex or sonicate the mixture to ensure complete dissolution of the dye.

Transfer the solution to a volumetric flask and dilute to a known volume with deionized water.

Centrifuge the solution to separate insoluble matter.

Filter the supernatant through a 0.45 µm syringe filter before HPLC analysis.

For samples with high fat content, a defatting step with a suitable organic solvent may be

necessary prior to extraction. For complex matrices, Solid-Phase Extraction (SPE) can be used

for sample clean-up and concentration.[5]

Chromatographic Conditions
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The separation and quantification of Ponceau 4R are achieved using a reversed-phase HPLC-

DAD method.

Parameter Condition

Column
C18 reversed-phase column (e.g., 4.6 x 100

mm, 4 µm)[3]

Mobile Phase
A: 0.02 M Ammonium acetate buffer (pH 6.5) B:

Methanol/Acetonitrile (50:50, v/v)

Gradient
Isocratic or gradient elution can be optimized. A

typical starting condition is 75% A and 25% B.[4]

Flow Rate 1.0 mL/min[4][6]

Injection Volume 10-20 µL[7]

Column Temperature 30°C[4]

Detection Wavelength 505 - 511 nm (for quantification)[2][8]

Run Time Approximately 10-15 minutes

Method Validation
The analytical method was validated according to the International Conference on

Harmonization (ICH) guidelines, evaluating linearity, limit of detection (LOD), limit of

quantification (LOQ), accuracy (recovery), and precision (repeatability).

Linearity
The linearity of the method was assessed by constructing a calibration curve with standard

solutions at different concentrations. The coefficient of determination (R²) should be > 0.999.[3]

Analyte Linearity Range (µg/mL) R²

Ponceau 4R 0.5 - 50 > 0.999[3]
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Limit of Detection (LOD) and Limit of Quantification
(LOQ)
LOD and LOQ were determined based on the signal-to-noise ratio (S/N) of 3 and 10,

respectively.

Parameter Ponceau 4R (µg/mL)

LOD 0.03 - 0.83[5]

LOQ 0.1 - 2.5[5]

Accuracy (Recovery)
The accuracy of the method was evaluated by spiking blank food matrices with known

concentrations of Ponceau 4R and calculating the percentage recovery.

Food Matrix
Spiked Concentration
(µg/g)

Recovery (%)

Soft Drink 10 98.17–101.30[3]

Jelly 20 95 - 105

Hard Candy 10 97 - 103

Precision
The precision of the method was determined by analyzing replicate samples at different

concentrations on the same day (intra-day precision) and on three different days (inter-day

precision). The relative standard deviation (RSD) should be less than 5%.

Parameter Concentration (µg/mL) RSD (%)

Intra-day Precision 10 < 2.15[3]

Inter-day Precision 10 < 2.47[3]
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Results and Discussion
The developed HPLC-DAD method provides excellent separation of Ponceau 4R from other

components in various food matrices. The retention time for Ponceau 4R under the specified

conditions is typically around 9.5 minutes.[2] The DAD detector allows for the confirmation of

the analyte's identity by comparing its UV-Vis spectrum with that of a pure standard. The

maximum absorbance wavelength for Ponceau 4R is between 505 and 510 nm.[7]

The quantitative data obtained from the analysis of various food samples showed a wide range

of Ponceau 4R concentrations, highlighting the importance of routine monitoring. The method

proved to be reliable and robust for all tested matrices.

Conclusion
The HPLC-DAD method described in this application note is a highly effective tool for the

quantification of Ponceau 4R lake in diverse food products. The detailed protocol for sample

preparation and the validated chromatographic conditions ensure accurate and reproducible

results. This method is well-suited for implementation in quality control laboratories within the

food industry and for regulatory enforcement to monitor compliance with food additive

regulations.

Experimental Workflow Diagram
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Caption: Experimental workflow for Ponceau 4R quantification.
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Logical Relationship of Method Validation
Caption: Key parameters of HPLC method validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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